Cas no 51395-42-7 (Butanedioic acid,2-(diphosphonomethyl)-)
51395-42-7 structure
Product Name:Butanedioic acid,2-(diphosphonomethyl)-
CAS No:51395-42-7
MF:C5H10O10P2
MW:292.074424266815
CID:370966
PubChem ID:189891
Update Time:2025-04-19
Butanedioic acid,2-(diphosphonomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-(diphosphonomethyl)-
- 2-(diphosphonomethyl)butanedioic acid
- Butedronic acid
- UNII-26PB1U68YF
- NS00123102
- 26PB1U68YF
- BUTEDRONIC ACID [MI]
- (Diphosphonomethyl)butanedioic acid
- AKOS040767433
- Butedronicacid
- MFCD09837954
- DTXSID30866196
- (Diphosphonomethyl)succinic acid
- 3,3-DIPHOSPHONO-1,2-PROPANEDICARBONIC ACID [WHO-DD]
- BUTEDRONIC ACID, (+/-)-
- Butedronic acid [INN]
- 3,3-diphosphono-1,2-propanedicarboxylic acid
- 2-(Diphosphonomethyl)succinic acid
- (+/-)-BUTEDRONIC ACID
- 51395-42-7
- CHEBI:135216
- (Diphosphonomethyl)succinic acid.
- CHEMBL2106599
- Q27254117
- SCHEMBL645294
-
- Inchi: 1S/C5H10O10P2/c6-3(7)1-2(4(8)9)5(16(10,11)12)17(13,14)15/h2,5H,1H2,(H,6,7)(H,8,9)(H2,10,11,12)(H2,13,14,15)
- InChI Key: LDTZSTJLVYBEKB-UHFFFAOYSA-N
- SMILES: P(C(C(C(=O)O)CC(=O)O)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 291.97500
- Monoisotopic Mass: 291.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4.2
Experimental Properties
- Density: 2.095
- Boiling Point: 701.4°Cat760mmHg
- Flash Point: 378°C
- Refractive Index: 1.607
- PSA: 209.28000
- LogP: -1.15660
Butanedioic acid,2-(diphosphonomethyl)- Security Information
- Hazard Category Code: 34-43
- Safety Instruction: S26; S36/37/39; S45
-
Hazardous Material Identification:
- Risk Phrases:R34; R43
Butanedioic acid,2-(diphosphonomethyl)- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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